2,3-dichloro-N-(2,4-dimethylphenyl)-4-methoxybenzenesulfonamide

• IUPAC Name: 2,3-dichloro-N-(2,4-dimethylphenyl)-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C15H15Cl2NO3S/c1-9-4-5-11(10(2)8-9)18-22(19,20)13-7-6-12(21-3)14(16)15(13)17/h4-8,18H,1-3H3
• InChI Key: ZHUVCEQQGIUJKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NS(=O)(=O)C2=C(C(=C(C=C2)OC)Cl)Cl)C
• Molecular Formula: C15H15Cl2NO3S
• Molecular Weight: 360.3 g/mol

Description

2,3-dichloro-N-(2,4-dimethylphenyl)-4-methoxybenzenesulfonamide, also known as DIDS, is a sulfonamide compound that has been widely used in scientific research. It was first synthesized in the 1960s and has since been used in various studies related to the physiology and biochemistry of cells and tissues.

Mechanism of Action

The mechanism of action of 2,3-dichloro-N-(2,4-dimethylphenyl)-4-methoxybenzenesulfonamide involves the inhibition of chloride channels by binding to a specific site on the channel protein. This results in the prevention of chloride ion movement across the cell membrane, leading to changes in cell volume and ion concentration. 2,3-dichloro-N-(2,4-dimethylphenyl)-4-methoxybenzenesulfonamide has also been shown to affect other ion channels and transporters, such as the sodium-potassium-chloride cotransporter (NKCC) and the sodium-calcium exchanger (NCX).
Biochemical and Physiological Effects:
2,3-dichloro-N-(2,4-dimethylphenyl)-4-methoxybenzenesulfonamide has a range of biochemical and physiological effects, including the inhibition of chloride ion transport, changes in cell volume and ion concentration, and alterations in membrane potential. It has also been shown to affect the activity of other ion channels and transporters, leading to changes in intracellular signaling pathways and neurotransmitter release. 2,3-dichloro-N-(2,4-dimethylphenyl)-4-methoxybenzenesulfonamide has been used to study the role of chloride channels in various physiological processes, such as epithelial transport, neuronal excitability, and cardiac function.

Advantages and Limitations for Lab Experiments

2,3-dichloro-N-(2,4-dimethylphenyl)-4-methoxybenzenesulfonamide has several advantages for lab experiments, including its high potency and specificity for chloride channels, as well as its ability to inhibit both CFTR and VRAC. It is also relatively easy to use and can be administered to cells or tissues in a variety of ways, such as through bath application or microinjection. However, there are also some limitations to using 2,3-dichloro-N-(2,4-dimethylphenyl)-4-methoxybenzenesulfonamide in lab experiments, such as its potential toxicity and the need to use high concentrations to achieve significant inhibition of chloride channels.

Future Directions

There are several future directions for research involving 2,3-dichloro-N-(2,4-dimethylphenyl)-4-methoxybenzenesulfonamide, including the development of new compounds that are more potent and selective for specific chloride channels or transporters. There is also a need for further studies to elucidate the mechanisms of action of 2,3-dichloro-N-(2,4-dimethylphenyl)-4-methoxybenzenesulfonamide and other chloride channel inhibitors, as well as their potential therapeutic applications in diseases such as cystic fibrosis and hypertension. Additionally, there is a need for more studies to investigate the effects of 2,3-dichloro-N-(2,4-dimethylphenyl)-4-methoxybenzenesulfonamide on other ion channels and transporters, as well as its potential interactions with other drugs and compounds.

Scientific Research Applications

2,3-dichloro-N-(2,4-dimethylphenyl)-4-methoxybenzenesulfonamide has been widely used in scientific research, particularly in studies related to ion channels and transporters. It has been shown to inhibit the activity of chloride channels, such as the cystic fibrosis transmembrane conductance regulator (CFTR) and the volume-regulated anion channel (VRAC). 2,3-dichloro-N-(2,4-dimethylphenyl)-4-methoxybenzenesulfonamide has also been used to study the role of chloride channels in various physiological processes, such as cell volume regulation, neurotransmitter release, and epithelial transport.